5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one

• IUPAC Name: 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C14H20N2O3/c1-13(10-11-8-6-5-7-9-11)14(2,18)16(15(3)4)12(17)19-13/h5-9,18H,10H2,1-4H3
• InChI Key: HUZFNQLSBBOHRW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(N(C(=O)O1)N(C)C)(C)O)CC2=CC=CC=C2
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one, also known as BMDM, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMDM belongs to the class of oxazolidinone compounds and is synthesized through a multistep process involving the condensation of various chemical reagents.

Mechanism of Action

The mechanism of action of 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one involves the inhibition of various enzymes involved in cellular processes such as DNA replication and protein synthesis. 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has been shown to inhibit the activity of ribonucleotide reductase, an enzyme involved in DNA synthesis. Additionally, 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has been shown to inhibit protein synthesis by binding to the ribosome and preventing the formation of peptide bonds.
Biochemical and Physiological Effects
5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has been shown to exhibit several biochemical and physiological effects in various scientific research studies. 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has been shown to induce apoptosis in cancer cells by activating caspase-3, a protein involved in programmed cell death. Additionally, 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has been shown to inhibit the growth of cancer cells by suppressing the activity of enzymes involved in cell proliferation.

Advantages and Limitations for Lab Experiments

5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has several advantages and limitations for lab experiments. One of the main advantages of 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one is its potential therapeutic applications in cancer treatment. Additionally, 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has been shown to exhibit low toxicity in animal studies, making it a promising candidate for further research. However, one of the limitations of 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one research. One potential area of research is the development of more efficient synthesis methods for 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one. Additionally, further research is needed to elucidate the mechanism of action of 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one and its potential therapeutic applications in other diseases besides cancer. Finally, more studies are needed to determine the optimal dosage and administration of 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one for maximum therapeutic efficacy.
Conclusion
In conclusion, 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications in cancer treatment. 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one is synthesized through a multistep process involving the condensation of various chemical reagents. 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has been extensively studied for its potential therapeutic applications in various scientific research fields. 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has been shown to exhibit anti-tumor activity by inducing apoptosis in cancer cells and inhibiting the growth of cancer cells by suppressing the activity of enzymes involved in cell proliferation. While 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has several advantages for lab experiments, such as its potential therapeutic applications in cancer treatment, it also has limitations, such as its low solubility in water. There are several future directions for 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one research, including the development of more efficient synthesis methods and further research into its mechanism of action and potential therapeutic applications in other diseases besides cancer.

Scientific Research Applications

5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has been extensively studied for its potential therapeutic applications in various scientific research fields. One of the main areas of research has been in the field of cancer treatment. 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has been shown to exhibit anti-tumor activity by inducing apoptosis in cancer cells. Additionally, 5-benzyl-3-(dimethylamino)-4-hydroxy-4,5-dimethyl-1,3-oxazolidin-2-one has been shown to inhibit the growth of cancer cells by suppressing the activity of enzymes involved in cell proliferation.